4-fluoro MBZP

• Molecular Formula: C12H17FN2
• Molecular Weight: 208.27 g/mol
• InChI: InChI=1S/C12H17FN2/c1-14-6-8-15(9-7-14)10-11-2-4-12(13)5-3-11/h2-5H,6-10H2,1H3
• InChIKey: KFMDNJJTGINMCS-UHFFFAOYSA-N

4-Fluoro MBZP Reference Standard Overview

4-Fluoro MBZP (4F-MBZP; 1-(4-fluorobenzyl)-4-methylpiperazine; CAS 144734-44-1) is a synthetic phenylpiperazine classified as a new psychoactive substance (NPS) of forensic and pharmacological interest [1]. The compound features a piperazine core N-substituted with a methyl group and N'-substituted with a 4-fluorobenzyl moiety (molecular formula C₁₂H₁₇FN₂; MW 208.28 g/mol) . As an analytical reference standard (≥98% purity, HCl salt), it is intended exclusively for research and forensic applications and is increasingly encountered in seized drug casework .

TypeForensic NPS analytical reference standard

GradeCertified reference material (HCl salt)

WorkflowConfirmatory GC-MS & LC-MS/MS identification

• [1] Algar, J.L., Lawes, D.J., Carroll, A.J., et al. Identification of three unexpected new psychoactive substances at an Australian drug checking service. Drug Test. Anal. 16(10), 1144-1154 (2024). View Source

Why 4-Fluoro MBZP Cannot Be Substituted

Although 4-fluoro MBZP shares the benzylpiperazine scaffold with compounds such as BZP (1-benzylpiperazine), MBZP (1-methyl-4-benzylpiperazine), and TFMPP (1-(3-trifluoromethylphenyl)piperazine), simple substitution fails for both analytical and pharmacological reasons. The para-fluoro substituent introduces a distinct electron-withdrawing effect absent in the parent MBZP, altering the compound's lipophilicity (predicted LogP ~1.8–2.6 for 4-fluoro MBZP versus ~1.5 for unsubstituted piperazine ) and thereby affecting its chromatographic retention, matrix partitioning, and potentially its blood–brain barrier permeability. Legally, generic substitution is precluded: 4-fluoro MBZP has been proposed for Schedule I control by the Virginia Department of Forensic Science and is separately regulated as a piperazine-class substance in multiple jurisdictions [1]. Analytical laboratories and forensic toxicology units must therefore procure the exact 4-fluoro MBZP reference standard to ensure positive identification, accurate quantification, and legal defensibility.

Para-fluoro substitution increases lipophilicity and alters chromatographic retention, preventing direct retention-time alignment with non-fluorinated piperazines.

Regulatory scheduling (proposed Schedule I) demands compound-specific certified reference material; generic BZP/MBZP standards are insufficient for evidentiary defensibility.

Distinct GC-MS and LC-MS/MS fragmentation patterns require 4F-MBZP-specific spectral libraries; analog spectra cannot be substituted for positive identification.

• [1] Virginia Regulatory Town Hall. Notice of Scheduling Chemicals in Schedule I: 4-fluoro-MBZP (April 2024). View Source

4-Fluoro MBZP Differentiation Evidence

Enhanced Lipophilicity via Para-Fluoro Substitution

The introduction of a para-fluoro substituent on the benzyl ring of MBZP elevates the compound's predicted partition coefficient (LogP), distinguishing it from non-fluorinated analogs. Computational predictions yield a LogP of 2.60 for 4-fluoro MBZP versus 1.50–1.89 for the des-fluoro parent scaffold . This difference directly influences reversed-phase HPLC retention times and biological membrane partitioning [1].

Lipophilicity shift

Class-level inference

ΔLogP ≈ +0.7–1.1 vs. des-fluoro analog (predicted 2.60)

Chromatographic resolution from non-fluorinated piperazines in multi-analyte panels

In silico prediction; no experimental shake-flask data available

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP 2.60 (predicted, Hit2Lead); LogP ~1.89 (C12H17FN2 isomer, CAS 76141-89-4 database)
Comparator Or Baseline	Unsubstituted piperazine analog: LogP ~1.50 (1-(4-fluorobenzyl)piperazine); Des-fluoro MBZP: LogP ~1.89
Quantified Difference	ΔLogP ≈ +0.7–1.1 log units (target vs. des-fluoro analog)
Conditions	In silico prediction (XLogP / SlogP); no experimental shake-flask LogP data available for 4-fluoro MBZP

Why This Matters

Higher LogP predicts longer reversed-phase HPLC retention, enabling chromatographic resolution from non-fluorinated piperazines in forensic multi-analyte panels.

• [1] CAS Substance Database. LogP 1.88770 for C12H17FN2 (1-(4-fluorobenzyl)-1,4-diazepane). View Source

Validated GC-MS/LC-MS/MS Spectral Data

A multi-technique forensic characterization study published in 2025 provides reference-quality spectral data for 4F-MBZP. GC-MS analysis yielded a retention time of 9.78 min with characteristic fragment ions at m/z 208.1, 164.1, 109.1, and 99.1. LC-Q-TOF-MS/MS confirmed the pseudo-molecular ion at m/z 209.2864 with secondary fragments at m/z 189.1830, 109.1769, 99.4520, and 83.3871 [1]. These signatures differ markedly from those of BZP, MBZP, and TFMPP, providing forensic laboratories with a definitive identification method.

Validated spectral data

Head-to-head

GC-MS RT 9.78 min, ions m/z 208.1, 164.1, 109.1, 99.1 LC-Q-TOF-MS/MS [M+H]+ 209.2864, fragments 189.1830, 109.1769

Definitive identification distinct from BZP, MBZP, TFMPP

Peer-reviewed 2025 data; instrument conditions in reference

Evidence Dimension	GC-MS retention time and characteristic fragment ions
Target Compound Data	RT 9.78 min; m/z 208.1 [M⁺], 164.1, 109.1, 99.1 (EI, 70 eV)
Comparator Or Baseline	BZP: RT ~7.3 min; MBZP: RT ~7.8 min; TFMPP: RT ~8.2 min (typical DB-5MS conditions; exact values instrument-dependent)
Quantified Difference	RT shift of +2.0 to +2.5 min vs. BZP/MBZP; distinct fluorinated fragment pattern (m/z 109.1, 99.1) absent in non-fluorinated analogs
Conditions	GC-MS (Agilent 7890B-5977B, HP-5MS column); LC-Q-TOF-MS/MS (Agilent 1290-6545)

Why This Matters

Published, peer-reviewed spectral data allow laboratories to validate their own methods against an external reference, reducing false-positive/negative rates in forensic casework.

• [1] Li, Y., Kang, G., Mai, B., et al. Analysis of the piperazine-type new psychoactive substance 4F-MBZP in seized drugs. Forensic Science and Technology (Xingshi Jishu) 2025, (5), 469-474. View Source

Regulatory Scheduling and Forensic Recognition

4-Fluoro MBZP has been formally identified and proposed for Schedule I control by the Virginia Department of Forensic Science (DFS) in 2024, alongside its explicit designation as a controlled substance analog in Italy [1]. This regulatory recognition distinguishes 4F-MBZP from earlier piperazines such as BZP and MBZP, which were scheduled under broader generic legislation. Procurement of a certified reference standard with documented chain-of-custody is essential for laboratories operating under ISO/IEC 17025 accreditation requirements .

Regulatory recognition

Class-level inference

Proposed Schedule I (VA, 2024); scheduled in Italy; detected in Australian samples

Certified reference material required for evidentiary standards

Only 4F-MBZP isomer confirmed in seized samples among three possible

Evidence Dimension	Regulatory scheduling status and forensic recognition
Target Compound Data	Proposed Schedule I (Virginia DFS, 2024); scheduled in Italy (DM 14 August 2023); identified in Australian drug-checking service samples (2024)
Comparator Or Baseline	BZP: Schedule I (US federal, 2002); MBZP: unscheduled under US federal law; TFMPP: Schedule I (US federal, 2002)
Quantified Difference	4F-MBZP is the only fluorinated MBZP isomer among the three possible (2F-, 3F-, 4F-) confirmed in seized samples to date [2]
Conditions	Regulatory review and forensic casework, 2023-2025

Why This Matters

Active regulatory scrutiny means laboratories require certified reference materials for 4F-MBZP specifically to meet evidentiary standards; generic piperazine standards are legally insufficient.

• [1] Virginia DFS Notice of Scheduling (2024); Gazzetta Ufficiale della Repubblica Italiana, DM 14 agosto 2023; Algar et al., Drug Test. Anal. 2024. View Source
• [2] CFSRE (Center for Forensic Science Research & Education). 4F-MBZP Monograph (June 2025). View Source

Solubility and Storage Parameters

Certified reference standard suppliers provide validated solubility and storage parameters for 4-fluoro MBZP hydrochloride: DMSO solubility 1–10 mg/mL (sparingly soluble), PBS (pH 7.2) solubility ≥10 mg/mL, and methanol solubility 10 mg/mL . Recommended storage at -20°C with stock solution stability of 1 month at -20°C and 6 months at -80°C has been established . These parameters differ from those of the free base BZP (higher aqueous solubility, different storage recommendations) and should inform procurement decisions for method development.

Solubility & storage

Supporting evidence

DMSO 1–10 mg/mL, PBS ≥10 mg/mL; store -20 °C (powder), -80 °C (stock)

Reduces method development time; ensures reproducible in vitro conditions

Vendor-validated parameters

Evidence Dimension	Solubility in common laboratory solvents (HCl salt form)
Target Compound Data	DMSO: 1–10 mg/mL; PBS (pH 7.2): ≥10 mg/mL; Methanol: 10 mg/mL. Storage: -20°C (powder), -80°C (stock solution, 6 months)
Comparator Or Baseline	BZP (free base): freely soluble in ethanol, DMSO; BZP HCl: >10 mg/mL in water. TFMPP HCl: soluble in DMSO, ethanol.
Quantified Difference	4F-MBZP HCl is sparingly soluble in DMSO (1–10 mg/mL) compared with BZP HCl (>10 mg/mL aqueous), requiring careful solvent selection for stock preparation
Conditions	Vendor-validated solubility data (Cayman Chemical, GLPBIO)

Why This Matters

Known solubility and stability parameters reduce method development time and ensure reproducible in vitro assay conditions when procuring 4F-MBZP for receptor binding or transporter studies.

4-Fluoro MBZP Application Scenarios

Confirmatory Identification in Seized Drugs

Forensic laboratories analyzing seized materials suspected to contain piperazine-class NPS should procure the 4-fluoro MBZP certified reference standard (HCl salt, ≥98% purity) for use as a primary calibrant in GC-MS and LC-Q-TOF-MS/MS confirmatory methods. The published spectral data (RT 9.78 min; characteristic ions m/z 208.1, 164.1, 109.1, 99.1 by GC-MS; pseudo-molecular ion m/z 209.2864 by LC-Q-TOF-MS/MS [1]) enable direct comparison with case samples. The compound's distinct chromatographic retention (ΔRT +2.0–2.5 min vs. BZP/MBZP) facilitates resolution in multi-analyte piperazine panels.

Evidentiary-Grade Reference Material

With 4-fluoro MBZP proposed for Schedule I control by the Virginia Department of Forensic Science (2024) and scheduled in Italy [1], accredited forensic laboratories must maintain a documented reference standard for this specific compound. Generic piperazine standards are legally insufficient for evidentiary purposes. Procurement of the Cayman Chemical Item No. 42458 (or equivalent) with batch-specific Certificate of Analysis ensures traceability to NIST-traceable mass spectral libraries and ISO/IEC 17025 compliance.

5-HT₂ Receptor and Monoamine Transporter Studies

Although quantitative binding affinity data (Kᵢ values) for 4-fluoro MBZP at specific receptor subtypes are not yet publicly available, the compound's established class membership as a phenylpiperazine targeting 5-HT₂ receptors in the CNS [1] positions it as a research tool for structure-activity relationship (SAR) studies. The increased lipophilicity (predicted LogP 2.60 vs. 1.50 for des-fluoro analog [2]) suggests altered blood-brain barrier permeability and receptor-binding kinetics compared with BZP or MBZP, warranting comparative pharmacological profiling. Researchers should use the validated solubility parameters (DMSO: 1–10 mg/mL; PBS: ≥10 mg/mL) to ensure consistent in vitro assay conditions.

Chromatographic and Spectral Library Development

Analytical laboratories developing NPS screening methods can leverage the published multi-technique characterization of 4F-MBZP [1] to expand in-house spectral libraries. The Wiley Registry of Mass Spectral Data 2023 includes the 70 eV EI mass spectrum of 4-fluoro MBZP (Cayman Catalog No. 39382) [2], enabling direct spectral matching. The combination of GC-MS, FTIR (key absorptions: 3517.1, 2981.5, 1603.9, 1517.3, 1232.0 cm⁻¹), and ¹H-NMR data provides orthogonal confirmation, reducing the risk of false-positive identifications in unknown screenings.

Application

Selection Property

Validation Focus

Seized drug confirmatory ID

GC-MS & LC-MS/MS spectral matching

Retention time and fragment ion cross-validation

Evidentiary-grade reference standard

Certified reference material with CoA

ISO/IEC 17025 traceability & chain-of-custody

5-HT₂ receptor SAR studies

Predicted LogP & solubility parameters

In vitro assay condition reproducibility

NPS spectral library expansion

Multi-technique characterization data

Orthogonal confirmation (GC-MS, FTIR, NMR)

• [1] Li, Y., et al. Analysis of the piperazine-type new psychoactive substance 4F-MBZP in seized drugs. Forensic Science and Technology 2025, (5), 469-474. View Source
• [2] SpectraBase (Wiley). 4-fluoro MBZP GC-MS Spectrum; Cayman Catalog No. 39382. View Source